Cas no 17367-45-2 (9-Octadecenoic acid(9Z)-, 3-[(1-oxooctadecyl)oxy]propyl ester)
17367-45-2 structure
Product Name:9-Octadecenoic acid(9Z)-, 3-[(1-oxooctadecyl)oxy]propyl ester
CAS No:17367-45-2
MF:C39H74O4
MW:607.00247335434
CID:122293
PubChem ID:5379018
Update Time:2025-04-18
9-Octadecenoic acid(9Z)-, 3-[(1-oxooctadecyl)oxy]propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 9-Octadecenoic acid(9Z)-, 3-[(1-oxooctadecyl)oxy]propyl ester
- 9-Octadecenoic acid (Z)-, 3-[(1-oxooctadecyl)oxy]propyl ester
- 1,3-Propanediol=1-oleate 3-stearate
- Oleic acid 3-(1-oxooctadecyloxy)propyl ester
- 17367-45-2
- Oleic acid, 3-hydroxypropyl ester stearate
- 3-(Stearoyloxy)propyl (9Z)-9-octadecenoate #
- 3-[(Z)-octadec-9-enoyl]oxypropyl octadecanoate
- OVMIMYULEXEBEV-ZPHPHTNESA-N
-
- Inchi: 1S/C39H74O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34-38(40)42-36-33-37-43-39(41)35-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-37H2,1-2H3/b19-17-
- InChI Key: OVMIMYULEXEBEV-ZPHPHTNESA-N
- SMILES: O(CCCOC(CCCCCCC/C=C\CCCCCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 606.55902
- Monoisotopic Mass: 606.55871084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 43
- Rotatable Bond Count: 37
- Complexity: 600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
9-Octadecenoic acid(9Z)-, 3-[(1-oxooctadecyl)oxy]propyl ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
17367-45-2 (9-Octadecenoic acid(9Z)-, 3-[(1-oxooctadecyl)oxy]propyl ester) Related Products
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